Cas no 6124-48-7 (3-chloro-N-ethyl-6-methyl-1-benzothiophene-2-carboxamide)

• Product Name: 3-chloro-N-ethyl-6-methyl-1-benzothiophene-2-carboxamide
• CAS No: 6124-48-7
• MF: C₁₂H₁₂ClNOS
• MW: 253.747780799866
• CID: 1627806
• PubChem ID: 874448
• Update Time: 2025-04-21

3-chloro-N-ethyl-6-methyl-1-benzothiophene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-N-ethyl-6-methyl-1-benzothiophene-2-carboxamide
• benzo[b]thiophene-2-carboxamide, 3-chloro-N-ethyl-6-methyl-
• HMS2596I03
• BIM-0046290.P001
• SR-01000228341-1
• SR-01000228341
• 3-Chloro-N-ethyl-6-methyl-1-benzothiophene-2-carboximidic acid
• 6124-48-7
• STK426907
• AB00614860-08
• Opera_ID_754
• SMR000268327
• HMS3380F06
• CBMicro_046225
• Cambridge id 6124487
• AKOS003272230
• CHEMBL1371511
• MLS000684867
• NCGC00297092-01
• DTXSID90976745

• Inchi： 1S/C12H12ClNOS/c1-3-14-12(15)11-10(13)8-5-4-7(2)6-9(8)16-11/h4-6H,3H2,1-2H3,(H,14,15)
• InChI Key： LVJNWRAKBUQZTM-UHFFFAOYSA-N
• SMILES： ClC1=C(C(NCC)=O)SC2C=C(C)C=CC=21

Computed Properties

• Exact Mass: 253.03296
• Monoisotopic Mass: 253.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 274
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 57.3Ų

Experimental Properties

• Density: 1.28
• Boiling Point: 428.9°C at 760 mmHg
• Flash Point: 213.2°C
• Refractive Index: 1.629
• PSA: 29.1